

Pharmacological properties of Codamine

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: Codamine
CAS No.: 21040-59-5
Cat. No.: B1259167

[Get Quote](#)

An In-depth Technical Guide on the Pharmacological Properties of **Codamine**

It appears there may be a misunderstanding in the requested topic, as "**Codamine**" is not a recognized pharmaceutical agent in widespread scientific literature. The search results consistently point to "Codeine," a well-known and extensively studied opioid. Therefore, this technical guide will provide a comprehensive overview of the pharmacological properties of Codeine, assuming this was the intended subject of inquiry. This document is tailored for researchers, scientists, and drug development professionals, offering a detailed exploration of its mechanism of action, pharmacokinetics, pharmacodynamics, and associated signaling pathways, complete with data tables, experimental methodologies, and visual diagrams.

Introduction

Codeine is an opiate alkaloid found in the opium poppy, *Papaver somniferum*.^[1] It is widely utilized for its analgesic, antitussive, and antidiarrheal properties.^{[1][2][3]} Clinically, it is prescribed for the management of mild to moderate pain and to suppress coughing.^{[4][5]} Codeine is a prodrug, meaning its therapeutic effects are primarily mediated through its metabolic conversion to morphine.^{[1][2][3][6]} This guide provides a detailed examination of the pharmacological profile of codeine.

Mechanism of Action

Codeine exerts its primary pharmacological effects after being metabolized to morphine.^{[1][2]} Morphine is a potent agonist of the μ -opioid receptor (MOR), a G-protein coupled receptor (GPCR) predominantly located in the central nervous system (CNS).^{[1][7]} The binding of morphine to these receptors inhibits the transmission of pain signals and alters the perception of pain.^[2] Codeine itself has a significantly lower affinity for the μ -opioid receptor compared to morphine.^{[7][8]}

The antitussive (cough-suppressing) action of codeine is mediated by its direct effect on the cough center in the medulla oblongata, which reduces the sensitivity of the cough reflex.

Pharmacokinetics

The absorption, distribution, metabolism, and excretion (ADME) of codeine have been extensively studied. The quantitative pharmacokinetic parameters are summarized in the table below.

Data Presentation: Pharmacokinetic Properties of Codeine

Parameter	Value	Reference
Absorption		
Oral Bioavailability	Approximately 60%	[2]
Time to Peak Plasma Concentration (Tmax)	Approximately 1 hour	[6]
Distribution		
Apparent Volume of Distribution	3 to 6 L/kg	[6]
Protein Binding	56.1 ± 2.5%	[9]
Metabolism		
Primary Site	Liver	[1][2][8]
Key Metabolic Enzymes	CYP2D6, CYP3A4, UGT2B7	[1][2][6][8]
Elimination		
Elimination Half-life (t _{1/2})	Approximately 2.5 to 3 hours	[2][6]
Primary Route of Excretion	Renal (via urine)	[2][6]
Excretion of Unchanged Drug	Approximately 10%	[6]

Metabolism

Codeine undergoes extensive metabolism in the liver via three primary pathways:[8]

- O-demethylation by the cytochrome P450 enzyme CYP2D6 to form morphine. This pathway accounts for the majority of codeine's analgesic effects.[6] Genetic polymorphisms in the CYP2D6 gene can lead to significant variability in morphine formation, affecting both efficacy and safety.[6]
- N-demethylation by CYP3A4 to form norcodeine.[6][8]
- Glucuronidation by UGT2B7 to form codeine-6-glucuronide.[8]

Morphine is subsequently metabolized to morphine-3-glucuronide and morphine-6-glucuronide.
[8]

Experimental Protocols: Pharmacokinetic Analysis

A generalized experimental protocol for a human pharmacokinetic study of codeine is as follows:

- **Study Design and Dosing:** A single-dose, open-label study is conducted in healthy adult volunteers. Following an overnight fast, a single oral dose of codeine phosphate (e.g., 30 mg) is administered.[9]
- **Sample Collection:** Serial blood samples are collected from a peripheral vein into heparinized tubes at pre-dose and at various time points (e.g., 0.5, 1, 1.5, 2, 3, 4, 6, 8, 12, and 24 hours) post-dose. Urine is also collected over specified intervals.
- **Sample Processing:** Blood samples are centrifuged to separate plasma, which is then stored at -20°C or lower until analysis. The volume of urine collected at each interval is recorded, and an aliquot is stored.
- **Bioanalytical Method:** The concentrations of codeine and its metabolites in plasma and urine are determined using a validated analytical method, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS). This involves sample extraction (e.g., solid-phase extraction), chromatographic separation, and mass spectrometric detection.
- **Pharmacokinetic Analysis:** The plasma concentration-time data for each subject are used to calculate pharmacokinetic parameters, including C_{max}, T_{max}, AUC (area under the plasma concentration-time curve), t_{1/2}, and clearance, using non-compartmental analysis.

Pharmacodynamics

The pharmacodynamic effects of codeine are characteristic of opioid agonists and are primarily mediated by its active metabolite, morphine.

Data Presentation: Pharmacodynamic Profile of Codeine

Pharmacodynamic Effect	Receptor/Mechanism	Clinical Manifestation
Analgesia	Agonism at μ -opioid receptors in the CNS	Relief of mild to moderate pain[2]
Antitussive	Action on the cough center in the medulla oblongata	Cough suppression
Sedation	Central nervous system depression	Drowsiness, dizziness[2]
Respiratory Depression	Inhibition of the respiratory center in the brainstem	Slowed or shallow breathing[10]
Gastrointestinal Effects	Agonism at μ -opioid receptors in the enteric nervous system	Constipation, nausea, vomiting[2]
Miosis	Stimulation of the parasympathetic nerves innervating the pupil	Pupillary constriction

Signaling Pathways


The binding of morphine to the μ -opioid receptor initiates a cascade of intracellular signaling events characteristic of Gi/Go-coupled receptors.[11]

- G-Protein Activation: Agonist binding promotes a conformational change in the receptor, leading to the activation of the associated inhibitory G-protein (Gi/Go).
- Inhibition of Adenylyl Cyclase: The activated α -subunit of the G-protein inhibits adenylyl cyclase activity, resulting in decreased intracellular concentrations of cyclic AMP (cAMP).[11]
- Modulation of Ion Channels:
 - The $\beta\gamma$ -subunit of the G-protein directly inhibits voltage-gated calcium channels, which reduces the influx of calcium and subsequently decreases the release of neurotransmitters.[11]

- The $\beta\gamma$ -subunit also activates G-protein-coupled inwardly rectifying potassium (GIRK) channels, leading to an efflux of potassium ions and hyperpolarization of the neuronal membrane, which reduces neuronal excitability.

Mandatory Visualizations


Diagram: Metabolic Pathway of Codeine



[Click to download full resolution via product page](#)

Caption: Major metabolic pathways of codeine in the liver.

Diagram: Mu-Opioid Receptor Signaling Cascade



[Click to download full resolution via product page](#)

Caption: Simplified signaling pathway of the μ -opioid receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- [1. Codeine - Wikipedia \[en.wikipedia.org\]](#)
- [2. youtube.com \[youtube.com\]](#)
- [3. Codeine | C18H21NO3 | CID 5284371 - PubChem \[pubchem.ncbi.nlm.nih.gov\]](#)
- [4. Codeine: MedlinePlus Drug Information \[medlineplus.gov\]](#)
- [5. fda.gov \[fda.gov\]](#)
- [6. Codeine - StatPearls - NCBI Bookshelf \[ncbi.nlm.nih.gov\]](#)
- [7. Codeine Therapy and CYP2D6 Genotype - Medical Genetics Summaries - NCBI Bookshelf \[ncbi.nlm.nih.gov\]](#)
- [8. ClinPGx \[clinpgx.org\]](#)
- [9. Pharmacokinetics and metabolism of codeine in humans - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [10. Codeine: Uses, Side Effects, Interactions, Pictures, Warnings & Dosing - WebMD \[webmd.com\]](#)
- [11. Molecular Mechanisms of Opioid Receptor-Dependent Signaling and Behavior - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- To cite this document: BenchChem. [Pharmacological properties of Codamine]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1259167/docs#pharmacological-properties-of-codamine\]](https://www.benchchem.com/product/b1259167/docs#pharmacological-properties-of-codamine)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)